Cas no 22756-47-4 (Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI))
22756-47-4 structure
Product Name:Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI)
CAS No:22756-47-4
MF:C19H22O5
MW:330.374986171722
CID:258526
PubChem ID:71358634
Update Time:2025-04-19
Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI)
- CTK1A2675
- Asadanin,deoxo-
- Deoxoasadanin
- 22756-47-4
- DTXSID40782616
- Tricyclo[12.3.1.1~2,6~]nonadeca-1(18),2(19),3,5,14,16-hexaene-3,8,9,12,17-pentol
-
- Inchi: 1S/C19H22O5/c20-13-3-6-18(23)19(24)10-12-2-5-17(22)15(9-12)14-8-11(7-13)1-4-16(14)21/h1-2,4-5,8-9,13,18-24H,3,6-7,10H2
- InChI Key: LUOQVBJBMHSBSF-UHFFFAOYSA-N
- SMILES: OC1C(CC2=CC=C(C(=C2)C2=C(C=CC(=C2)CC(CC1)O)O)O)O
Computed Properties
- Exact Mass: 330.14676
- Monoisotopic Mass: 330.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 101.15
Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI) Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
22756-47-4 (Tricyclo[12.3.1.12,6]nonadeca-1(18),2,4,6(19),14,16-hexaene-3,8,9,12,17-pentol(8CI,9CI)) Related Products
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